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Compound of Interest

Compound Name: 1-Bromo-5-chloropentane

Cat. No.: B104276

An In-depth Technical Guide to 1-Bromo-5-
chloropentane

Abstract: This technical guide provides a comprehensive overview of 1-Bromo-5-
chloropentane (CAS No. 54512-75-3), a bifunctional haloalkane that serves as a critical
intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty
chemicals.[1][2] This document consolidates information from Material Safety Data Sheets
(MSDS) and relevant scientific literature to offer researchers, scientists, and drug development
professionals a detailed resource covering its chemical properties, safety protocols, synthesis
methodologies, and applications.

Chemical and Physical Properties

1-Bromo-5-chloropentane is a clear, colorless to slightly yellow liquid.[1][3] It is characterized
by its bifunctional nature, possessing both a bromine and a chlorine atom on a five-carbon
chain, which allows for selective reactivity in multi-step syntheses. Its quantitative physical and
chemical properties are summarized below.
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Property Value Source(s)
CAS Number 54512-75-3 [31[4]
Molecular Formula CsH10BrCl [1][5][6]
Molecular Weight 185.49 g/mol [1][6]
Appearance Clear, colorless liquid [B14151[7]
Boiling Point 210-212 °C (at 760 mmHg) [415116]
Density 1.408 g/mL (at 25 °C) [518]
Refractive Index n20/D 1.484 [518]
Flash Point 75 °C (167 °F) - 95 °C (203 °F)  [3][415][9]
Water Solubility Insoluble 516171
Soluble in benzene,
B chloroform, ethyl acetate
Solubility ) [5]1[6]
(slightly), and methanol
(slightly)
Vapor Pressure 0.271 mmHg (at 25 °C) [5]

Hazard Identification and Safety Information

1-Bromo-5-chloropentane is classified as a hazardous chemical and a combustible liquid.[3]

[4] It is known to cause skin, eye, and respiratory tract irritation.[3][5][7]

2.1 GHS Hazard Classification
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Hazard Class

Hazard Statement

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation

Serious Eye Damage/Eye lIrritation (Category
2/2A)

H319: Causes serious eye irritation

Specific target organ toxicity — single exposure

(Category 3)

H335: May cause respiratory irritation

Hazardous to the aquatic environment, long-

term hazard (Category 2)

H411: Toxic to aquatic life with long lasting

effects

(Source:[4][10][11])

2.2 NFPA 704 Ratings

Category Rating

Description

Health 2

Can cause temporary
incapacitation or residual

injury.

Flammability 2

Must be moderately heated or
exposed to relatively high
ambient temperature before

ignition can occur.

Instability 0

Normally stable, even under

fire conditions.

(Source:[3])

Safe Handling and Storage Protocols

Proper handling and storage are crucial to ensure safety when working with 1-Bromo-5-

chloropentane.

3.1 Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear appropriate chemical safety goggles or glasses as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[3]

o Respiratory Protection: Use a respirator and components tested and approved under
appropriate government standards such as NIOSH (US) or CEN (EU) if ventilation is
inadequate.[12]

3.2 Engineering Controls

o Work should be conducted in a well-ventilated area. Use of a chemical fume hood or local
exhaust ventilation is recommended to keep airborne levels low.[3]

3.3 Handling and Storage

Wash hands thoroughly after handling.[3]

Keep away from sources of ignition, heat, sparks, and open flames.[3][4]

Store in a cool, dry, well-ventilated place in a tightly closed container.[3][6]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[3][4][7]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://pim-resources.coleparmer.com/sds/61495.pdf
https://pim-resources.coleparmer.com/sds/61495.pdf
https://www.capotchem.com/doc/msds_54512-75-3.do
https://pim-resources.coleparmer.com/sds/61495.pdf
https://pim-resources.coleparmer.com/sds/61495.pdf
https://pim-resources.coleparmer.com/sds/61495.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20479&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/61495.pdf
https://www.theoremchem.com/1-bromo-5-chloropentane-98-5-cas-54512-75-3-product/
https://pim-resources.coleparmer.com/sds/61495.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20479&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB0146306_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Diagram 1: Safe Handling Workflow for 1-Bromo-5-chloropentane
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Diagram 1: Safe Handling Workflow for 1-Bromo-5-chloropentane
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Emergency Procedures

4.1 First Aid Measures In case of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[3]

Flush skin with plenty of soap and water for at
) least 15 minutes while removing contaminated
Skin Contact ) . e

clothing and shoes. Get medical aid if irritation

develops or persists.[3]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation S ) )
breathing is difficult, give oxygen. Seek medical
attention.[3]

Do NOT induce vomiting. If victim is conscious
) and alert, give 2-4 cupfuls of milk or water.
Ingestion

Never give anything by mouth to an

unconscious person. Seek medical attention.[3]

4.2 Fire-Fighting and Accidental Release

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[3]

o Hazardous Decomposition: Combustion produces hydrogen chloride, carbon monoxide,
carbon dioxide, and hydrogen bromide.[3][7]

o Accidental Release: Absorb spill with inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.[3] Clean up spills immediately, observing all safety
precautions.
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Synthesis Methodology: From Tetrahydrofuran

A modern and efficient method for preparing 1-Bromo-5-chloropentane uses tetrahydrofuran
as the starting material. This process avoids the lower selectivity of older methods that used
1,5-pentanediol.[1] The following protocol is based on established synthesis routes.[13]

Experimental Protocol:
¢ Objective: To synthesize 1-Bromo-5-chloropentane from Tetrahydrofuran (THF).

o Reaction Principle: This is a two-step process involving the ring-opening of THF to form a
chloro-ester intermediate, followed by a substitution reaction to introduce the bromine atom.

Step 1: Synthesis of 5-chloropentyl acetate

e To areaction vessel equipped with a stirrer and reflux condenser, add tetrahydrofuran (1.0
mol) and a Lewis acid catalyst, such as anhydrous zinc chloride (0.1 mol).

e Cool the mixture to 0 °C with stirring.
e Slowly add acetyl chloride (1.03 mol) to the mixture, maintaining the temperature.

o After the addition is complete, allow the reaction to proceed for 4-10 hours. The temperature
may be gradually increased to 120 °C to drive the reaction to completion and distill off any
excess acetyl chloride.

Step 2: Conversion to 1-Bromo-5-chloropentane
o Cool the reaction mixture containing the 5-chloropentyl acetate intermediate.

e Add an acidic catalyst, such as p-toluenesulfonic acid (0.5 mol), followed by 40%
hydrobromic acid (1.4 mol).

o Heat the mixture to 120 °C and allow it to react for 2-4 hours.
Step 3: Purification

 After cooling, the reaction mixture will separate into two phases.
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e Separate the organic phase, which contains the crude 1-Bromo-5-chloropentane.

e Wash the organic phase with water and a mild base (e.g., sodium bicarbonate solution) to
remove any remaining acid.

e Dry the crude product over an anhydrous drying agent (e.g., magnesium sulfate).

 Purify the final product by vacuum distillation to yield 1-Bromo-5-chloropentane with high
purity (>99%).

Diagram 2: Synthesis Workflow from Tetrahydrofuran

Step 1: Ring Opening & Acylation

. Lewis Acid
Tetrahydrofuran Acetyl Chloride (.9., ZnCl)
//
/ Step 2: Bromination
/

Intermediate: . . .
5-chloropentyl acetate Hydrobromic Acid Acid Catalyst
Final Product:
1-Bromo-5-chloropentane
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Diagram 2: Synthesis Workflow from Tetrahydrofuran

Applications in Research and Drug Development

The primary utility of 1-Bromo-5-chloropentane lies in its role as a versatile building block in
organic synthesis, particularly within the pharmaceutical industry.[1] Its bifunctional nature is
highly advantageous, allowing for sequential or selective reactions at the bromine or chlorine-
bearing carbons.
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Pharmaceutical Ingredients (APIs).

Pharmaceutical Intermediate: It is a key raw material for a wide range of Active

Synthesis of Heme-Oxygenase Inhibitors: It is used in the synthesis of novel imidazole

derivatives that act as inhibitors of heme-oxygenase (HO-1 and HO-2), which are explored

as cytotoxic agents against cancer cell lines.[14]

Other Medical Applications: It has been used in the synthesis of bone resorption inhibitors

and protective agents for human alA adrenoceptors.[1][13]

Agrochemicals and Specialty Chemicals: Its applications extend to the creation of new

pesticides, fragrances, and other fine chemicals.[1][2]

Diagram 3: Role of 1-Bromo-5-chloropentane in Synthesis
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Diagram 3: Role of 1-Bromo-5-chloropentane in Synthesis

Toxicological and Ecological Information

7.1 Toxicological Summary Toxicological data for 1-Bromo-5-chloropentane is limited. The

primary known effects are irritation upon contact.
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Effect Finding

LD50/LC50 data is not available. Harmful if

Acute Toxicity swallowed is indicated by some classifications.
[3][11]

Skin Irritation Causes skin irritation.[3][7]

Eye Irritation Causes serious eye irritation.[3][7]

May cause respiratory tract irritation upon

Respiratory Irritation , )
inhalation.[3][7]

Not listed as a carcinogen by ACGIH, IARC,

Carcinogenicit
9 Y NTP, or CA Prop 65.[3][12]

7.2 Ecological Information The compound is classified as toxic to aquatic life with long-lasting
effects (GHS Hazard H411).[10] Therefore, it should not be allowed to enter drains or the
environment.[12] Proper disposal through a licensed disposal company is required.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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